Cas no 938037-88-8 (2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one)
2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one
- SR-01000918423
- F3248-0714
- VU0607228-1
- 938037-88-8
- 2-(2-methoxyethylamino)-3-(4-methoxyphenyl)-6-methylfuro[3,2-c]chromen-4-one
- AKOS002311653
- Z339407514
- SR-01000918423-1
- 2-((2-methoxyethyl)amino)-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one
- 2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one
-
- Inchi: 1S/C22H21NO5/c1-13-5-4-6-16-19(13)28-22(24)18-17(14-7-9-15(26-3)10-8-14)21(27-20(16)18)23-11-12-25-2/h4-10,23H,11-12H2,1-3H3
- InChI Key: DKCJWGAJWOHCRW-UHFFFAOYSA-N
- SMILES: O1C(=C(C2C=CC(=CC=2)OC)C2C(=O)OC3C(C)=CC=CC=3C1=2)NCCOC
Computed Properties
- Exact Mass: 379.14197277g/mol
- Monoisotopic Mass: 379.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 69.9Ų
2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3248-0714-2μmol |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-5μmol |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-10μmol |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-20μmol |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-1mg |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-2mg |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-3mg |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-4mg |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-5mg |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3248-0714-10mg |
2-[(2-methoxyethyl)amino]-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one |
938037-88-8 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one
Comprehensive Overview of 2-(2-Methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one (CAS No. 938037-88-8)
The compound 2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one (CAS No. 938037-88-8) is a synthetic derivative of the furochromenone family, a class of heterocyclic compounds known for their diverse biological activities. This molecule features a furo[3,2-c]chromen-4-one core, substituted with a 2-methoxyethylamino group at position 2, a 4-methoxyphenyl moiety at position 3, and a methyl group at position 6. Such structural modifications are often explored in medicinal chemistry to enhance pharmacokinetic properties or target specificity.
Recent interest in furochromenone derivatives has surged due to their potential applications in drug discovery and pharmaceutical research. Researchers are particularly intrigued by their antioxidant, anti-inflammatory, and enzyme inhibitory properties. For instance, similar compounds have been investigated for their role in modulating kinase pathways, which are critical in cancer therapeutics and neurodegenerative diseases. The presence of methoxy groups in this compound may contribute to improved metabolic stability, a key consideration in modern small-molecule drug design.
From a synthetic chemistry perspective, the CAS No. 938037-88-8 compound exemplifies the versatility of multicomponent reactions (MCRs) in constructing complex heterocycles. Its furo[3,2-c]chromen-4-one scaffold can be assembled via Pechmann condensation or microwave-assisted synthesis, techniques frequently searched by organic chemists optimizing green chemistry protocols. The compound’s logP and hydrogen-bonding capacity, inferred from its substituents, align with current trends in computational ADMET prediction tools—a hot topic in AI-driven drug development.
In material science, derivatives like 2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one have garnered attention for their photophysical properties. The conjugated system and electron-donating methoxy groups suggest potential as fluorescent probes or OLED emitters, addressing the growing demand for organic electronic materials. This intersects with popular searches on sustainable optoelectronics and bioimaging agents.
Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and high-resolution mass spectrometry—methods widely discussed in QC/QA forums. Its stability under various pH conditions (a frequent query in formulation studies) remains an area of active investigation, particularly for researchers exploring oral bioavailability enhancement strategies.
While not yet clinically approved, the structural motifs in CAS No. 938037-88-8 share similarities with FDA-approved flavonoid-based therapeutics, driving academic and industrial interest. Patent databases reveal related structures claimed for metabolic disorder management, tying into trending health topics like diabetes and NAFLD (non-alcoholic fatty liver disease).
In summary, 2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one represents a compelling case study in structure-activity relationship (SAR) optimization. Its interdisciplinary relevance—spanning medicinal chemistry, material science, and analytical technology—makes it a frequent subject in both literature and search queries related to next-generation heterocycles.
938037-88-8 (2-(2-methoxyethyl)amino-3-(4-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)